(2-Chloro-5-nitrophenyl)(2,4-dichlorophenyl)methanone

• CAS No.: 111855-93-7
• Molecular Formula: C13H6Cl3NO3
• Molecular Weight: 330.5 g/mol
• IUPAC Name: (2-chloro-5-nitrophenyl)-(2,4-dichlorophenyl)methanone
• InChI: InChI=1S/C13H6Cl3NO3/c14-7-1-3-9(12(16)5-7)13(18)10-6-8(17(19)20)2-4-11(10)15/h1-6H
• InChI Key: BKECGXKJHFYATB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C(=O)C2=C(C=C(C=C2)Cl)Cl)Cl

Description

(2-Chloro-5-nitrophenyl)(2,4-dichlorophenyl)methanone is a useful research compound. Its molecular formula is C13H6Cl3NO3 and its molecular weight is 330.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

6 g of aluminium chloride are added to 5 g of 2-chloro-5-nitrobenzoyl chloride in 60 ml of dichloromethane, and 30 ml of 1,3-dichlorobenzene are then added dropwise. The reaction medium is heated for 2 hours at 80° C. and then cooled, and poured onto crushed ice. After extracting with dichloromethane, washing with water and drying over sodium sulphate, the organic phase is evaporated to dryness under vacuum and the crystalline residue is recrystallized in cyclohexane (3.6 g).